Cas no 1980035-17-3 (4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate
• CAS No: 1980035-17-3
• MF: C₁₁H₁₁BrF₄O₃S
• MW: 379.165855646133
• MDL: MFCD30063090
• CID: 5683158
• PubChem ID: 98041545
• Update Time: 2025-10-29

4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,3,4,4-tetrafluorobutyl p-toluenesulfonate
• 1-Butanol, 4-bromo-3,3,4,4-tetrafluoro-, 1-(4-methylbenzenesulfonate)
• 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate
• 1980035-17-3
• EN300-25960132

• MDL： MFCD30063090
• Inchi： 1S/C11H11BrF4O3S/c1-8-2-4-9(5-3-8)20(17,18)19-7-6-10(13,14)11(12,15)16/h2-5H,6-7H2,1H3
• InChI Key： BMEJTDUNYOBAKB-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CC(F)(F)C(Br)(F)F

Computed Properties

• Exact Mass: 377.95484g/mol
• Monoisotopic Mass: 377.95484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.590±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±42.0 °C(Predicted)

Additional information on 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate

4-Bromo-3,3,4,4-Tetrafluorobutyl 4-Methylbenzene-1-Sulfonate: A Comprehensive Overview

4-Bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate, also known by its CAS number 1980035-17-3, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule combines a sulfonate group with a brominated tetrafluoroalkyl chain, making it a versatile building block for advanced chemical synthesis.

The structure of 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate is characterized by its sulfonate moiety attached to a methyl-substituted benzene ring. The sulfonate group (-SO₃⁻) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This feature makes it highly reactive in certain chemical transformations, particularly in nucleophilic aromatic substitution reactions. The tetrafluoroalkyl chain introduces additional fluorine atoms into the structure, enhancing the compound's stability and resistance to environmental degradation.

Recent studies have highlighted the importance of fluorinated compounds like 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate in drug design. Fluorine atoms are known to improve the bioavailability and pharmacokinetic profiles of molecules due to their unique ability to modulate lipophilicity and hydrogen bonding interactions. This compound has been explored as a potential precursor for developing novel therapeutic agents targeting various diseases.

In terms of synthesis, 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate is typically prepared through multi-step organic reactions involving fluorination and sulfonation processes. The synthesis pathway often requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these methods by incorporating modern catalytic techniques and green chemistry principles to minimize environmental impact.

The applications of this compound extend beyond pharmaceuticals. Its unique combination of electronic properties and stability makes it an ideal candidate for use in advanced materials such as high-performance polymers and electronic devices. For instance, the fluorinated alkyl chain can enhance the thermal stability and mechanical strength of polymer matrices when incorporated into their structures.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of compounds like 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate with unprecedented accuracy. By employing quantum mechanical calculations and molecular dynamics simulations, scientists can design more efficient synthetic routes and predict potential applications before experimental validation.

In conclusion, 4-bromo-3,3,4,4-tetrafluorobutyl 4-methylbenzene-1-sulfonate stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical products.